Cas no 188818-21-5 (8-Bromo-3-(3-propan-2-yloxypropyl)-5H-pyrimido[5,4-b]indol-4-one)

• Product Name: 8-Bromo-3-(3-propan-2-yloxypropyl)-5H-pyrimido[5,4-b]indol-4-one
• CAS No: 188818-21-5
• MF: C₁₆H₁₈BrN₃O₂
• MW: 364.23702287674
• CID: 115414
• Update Time: 2023-08-02

8-Bromo-3-(3-propan-2-yloxypropyl)-5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, L-a-glutamyl-L-a-glutamyl-L-lysyl-L-leucyl-L-isoleucyl-L-valyl-L-valyl-L-alanyl-(9CI)
• H-Glu-Glu-Lys-Leu-Ile-Val-Val-Ala-Phe-OH
• L-Phenylalanine, L-a-glutamyl-L-a-glutamyl-L-lysyl-L-leucyl-L-isoleucyl-L-valyl-L-valyl-L-alan...
• GLU-GLU-LYS-LEU-ILE-VAL-VAL-ALA-PHE: EEKLIVVAF
• EEKLIVVAF
• GLU-GLU-LYS-LEU-ILE-VAL-VAL-ALA-PHE
• STL513335
• 8-bromo-3-(3-isopropoxypropyl)-3H-pyrimido[5,4-b]indol-4(5H)-one
• 8-bromo-3-[3-(propan-2-yloxy)propyl]-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one
• 8-Bromo-3-(3-propan-2-yloxypropyl)-5H-pyrimido[5,4-b]indol-4-one

• Inchi： 1S/C16H18BrN3O2/c1-10(2)22-7-3-6-20-9-18-14-12-8-11(17)4-5-13(12)19-15(14)16(20)21/h4-5,8-10,19H,3,6-7H2,1-2H3
• InChI Key： OYFOAUSDNKKPFW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1=C(C(N(C=N1)CCCOC(C)C)=O)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 443
• Topological Polar Surface Area: 57.7

Experimental Properties

• Density: 1.218±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (21 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines